Cas no 1227593-68-1 (2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid)
2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-4-methoxyindole-3-acetic acid
- 2-(6-bromo-4-methoxy-1H-indol-3-yl)acetic acid
- 2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid
-
- MDL: MFCD16610077
- Inchi: 1S/C11H10BrNO3/c1-16-9-4-7(12)3-8-11(9)6(5-13-8)2-10(14)15/h3-5,13H,2H2,1H3,(H,14,15)
- InChI Key: KSVLLOSCRGHYTQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2=C(C=1)NC=C2CC(=O)O)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- XLogP3: 2.2
- Topological Polar Surface Area: 62.3
2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 223172-500mg |
2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid, 95% min |
1227593-68-1 | 95% | 500mg |
$1008.00 | 2023-09-09 | |
| Matrix Scientific | 223172-1g |
2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid, 95% min |
1227593-68-1 | 95% | 1g |
$1785.00 | 2023-09-09 | |
| TRC | B014222-50mg |
2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid |
1227593-68-1 | 50mg |
$ 560.00 | 2022-06-07 | ||
| TRC | B014222-100mg |
2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid |
1227593-68-1 | 100mg |
$ 925.00 | 2022-06-07 | ||
| Alichem | A199000455-250mg |
6-Bromo-4-methoxyindole-3-acetic acid |
1227593-68-1 | 98% | 250mg |
$788.39 | 2023-09-03 | |
| Alichem | A199000455-500mg |
6-Bromo-4-methoxyindole-3-acetic acid |
1227593-68-1 | 98% | 500mg |
$1043.25 | 2023-09-03 | |
| Alichem | A199000455-1g |
6-Bromo-4-methoxyindole-3-acetic acid |
1227593-68-1 | 98% | 1g |
$1829.27 | 2023-09-03 |
2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid
Comprehensive Overview of 2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid (CAS No. 1227593-68-1)
2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1227593-68-1, belongs to the indole acetic acid derivatives, a class of compounds known for their diverse biological activities. The presence of a bromo substituent at the 6-position and a methoxy group at the 4-position of the indole ring enhances its reactivity and potential utility in medicinal chemistry. Researchers are increasingly interested in this compound due to its structural similarity to naturally occurring indole derivatives, which are often explored for their therapeutic properties.
In recent years, the demand for indole-based compounds has surged, driven by their role in drug discovery and development. 2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid is no exception, as it serves as a key intermediate in the synthesis of more complex molecules. Its unique structure allows for further functionalization, making it a valuable building block in the creation of novel pharmaceuticals. The compound's acetic acid moiety also contributes to its solubility and compatibility with various reaction conditions, which is crucial for laboratory applications.
The synthesis of 2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid typically involves multi-step organic reactions, including bromination and methoxylation of the indole core. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in precision medicine and targeted therapies, this compound is being studied for its potential to modulate specific biological pathways. Its relevance in cancer research and neurodegenerative disease studies has also been noted, aligning with current scientific trends.
From an industrial perspective, CAS 1227593-68-1 is often sourced by pharmaceutical companies and academic institutions engaged in cutting-edge research. The compound's stability under standard storage conditions and its compatibility with common solvents make it a practical choice for laboratory use. Additionally, its molecular weight and logP value are critical parameters for researchers evaluating its pharmacokinetic properties. As the scientific community continues to explore small-molecule therapeutics, compounds like 2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid are likely to remain in high demand.
Environmental and safety considerations are also paramount when working with 2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure safe usage. Researchers are advised to consult Material Safety Data Sheets (MSDS) and adhere to good laboratory practices (GLP). The compound's low toxicity profile further enhances its appeal for experimental applications, particularly in high-throughput screening and drug candidate optimization.
In conclusion, 2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid (CAS No. 1227593-68-1) represents a versatile and valuable tool in modern chemical and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a compound of significant interest. As the field of drug discovery evolves, the role of such specialized intermediates will undoubtedly expand, paving the way for innovative therapeutic solutions.
1227593-68-1 (2-(6-Bromo-4-methoxy-1H-indol-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)